![molecular formula C17H17F2NO2 B268187 2,4-difluoro-N-(4-isobutoxyphenyl)benzamide](/img/structure/B268187.png)
2,4-difluoro-N-(4-isobutoxyphenyl)benzamide
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Overview
Description
2,4-difluoro-N-(4-isobutoxyphenyl)benzamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is commonly referred to as DFB and has been synthesized using various methods.
Mechanism of Action
The mechanism of action of DFB is not fully understood, but it is believed to involve the inhibition of certain enzymes or receptors in cells. In cancer cells, DFB has been found to inhibit the activity of histone deacetylases (HDACs), which are enzymes that regulate gene expression. This inhibition leads to the activation of tumor suppressor genes and the induction of apoptosis in cancer cells. In viral and bacterial infections, DFB has been found to inhibit the activity of certain enzymes or receptors that are essential for the survival of the pathogens.
Biochemical and Physiological Effects:
DFB has been found to have various biochemical and physiological effects on cells and organisms. In cancer cells, DFB has been found to induce cell cycle arrest, apoptosis, and differentiation. It has also been found to inhibit angiogenesis, which is the process of new blood vessel formation that is essential for tumor growth and metastasis. In viral and bacterial infections, DFB has been found to inhibit viral replication and bacterial growth. It has also been found to modulate the immune response by inducing the production of cytokines and chemokines.
Advantages and Limitations for Lab Experiments
DFB has several advantages for lab experiments, including its high purity, stability, and solubility in various solvents. It is also relatively easy to synthesize and purify. However, DFB has some limitations, including its high cost, toxicity, and limited availability. It is also important to note that DFB should be handled with care due to its potential toxicity.
Future Directions
There are several future directions for the research and development of DFB. One direction is the development of novel drugs based on the structure of DFB. Another direction is the synthesis of new materials using DFB as a building block. Additionally, there is a need for further research on the mechanism of action of DFB and its potential applications in various fields. Finally, there is a need for the development of more efficient and cost-effective synthesis methods for DFB.
Synthesis Methods
The synthesis of DFB involves the reaction of 2,4-difluoroaniline with 4-isobutoxybenzoic acid in the presence of a coupling reagent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The reaction is carried out in a suitable solvent such as dichloromethane or dimethylformamide (DMF) under reflux conditions. The resulting product is then purified using column chromatography or recrystallization to obtain pure DFB.
Scientific Research Applications
DFB has been extensively studied for its potential applications in various fields such as medicinal chemistry, material science, and environmental science. In medicinal chemistry, DFB has been found to have anticancer, antiviral, and antibacterial properties. It has also been used as a scaffold for the development of novel drugs. In material science, DFB has been used as a building block for the synthesis of various organic materials such as polymers, liquid crystals, and dendrimers. In environmental science, DFB has been used as a fluorescent probe for the detection of heavy metal ions in water.
properties
Molecular Formula |
C17H17F2NO2 |
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Molecular Weight |
305.32 g/mol |
IUPAC Name |
2,4-difluoro-N-[4-(2-methylpropoxy)phenyl]benzamide |
InChI |
InChI=1S/C17H17F2NO2/c1-11(2)10-22-14-6-4-13(5-7-14)20-17(21)15-8-3-12(18)9-16(15)19/h3-9,11H,10H2,1-2H3,(H,20,21) |
InChI Key |
SWJQMYQTSZKVPU-UHFFFAOYSA-N |
SMILES |
CC(C)COC1=CC=C(C=C1)NC(=O)C2=C(C=C(C=C2)F)F |
Canonical SMILES |
CC(C)COC1=CC=C(C=C1)NC(=O)C2=C(C=C(C=C2)F)F |
Origin of Product |
United States |
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